Cas no 61295-51-0 (4-Heptanone,2,6-dimethyl-3-[(2-methyl-3-furanyl)thio]-)

• Product Name: 4-Heptanone,2,6-dimethyl-3-[(2-methyl-3-furanyl)thio]-
• CAS No: 61295-51-0
• MF: C₁₄H₂₂O₂S
• MW: 254.388283252716
• CID: 507245
• Update Time: 2026-04-29

4-Heptanone,2,6-dimethyl-3-[(2-methyl-3-furanyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 4-Heptanone,2,6-dimethyl-3-[(2-methyl-3-furanyl)thio]-
• 2,6-dimethyl-3-(2-methylfuran-3-yl)sulfanylheptan-4-one
• 2,6-dimethyl-3-[(2-methyl-3-furyl)thio]heptan-4-one
• 1,3-Diisopropylacetonyl 2-methyl-3-furyl sulfide
• EINECS 262-692-2
• FEMA No. 3538

Computed Properties

• Exact Mass: 254.13400
• Monoisotopic Mass: 254.134051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5

Experimental Properties

• Density: 1.02
• Boiling Point: 316.6°C at 760 mmHg
• Flash Point: 145.3°C
• Refractive Index: 1.503
• PSA: 55.51000
• LogP: 4.31990
• FEMA: 3538 | 2,6-DIMETHYL-3-((2-METHYL-3-FURYL)THIO)-4-HEPTANONE